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Compound of Interest

Compound Name: 1,2-Indandione

Cat. No.: B102516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Indandione is a highly effective chemical reagent for the development of latent fingerprints

on porous surfaces such as paper and cardboard.[1][2] It reacts with amino acid residues

present in fingerprint sweat to produce a pale pink product that exhibits strong fluorescence

under specific light conditions, allowing for high-sensitivity detection.[2][3] This application note

provides detailed protocols for the preparation of 1,2-indandione solutions and the subsequent

development and visualization of latent fingerprints.

Chemical and Physical Properties
Property Value

Chemical Name 1,2-Indandione

CAS Number 16214-27-0

Appearance Solid powder

Molecular Formula C₉H₆O₂
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1,2-Indandione is a hazardous substance and must be handled with appropriate safety

measures.

General Handling:

Work in a well-ventilated area or under a fume hood.[4][5]

Avoid inhalation of dust or fumes.[4][6]

Avoid contact with skin and eyes.[4][6]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with

side shields or goggles, and a lab coat.[5][6]

Do not eat, drink, or smoke when handling this chemical.[4][7]

Wash hands thoroughly after handling.[4][6]

First Aid:

If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

If on skin: Wash the affected area with soap and plenty of water for at least 15 minutes.[6]

Remove contaminated clothing.

If in eyes: Rinse immediately with plenty of water for at least 15 minutes, including under the

eyelids.[7] Seek medical attention.[4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[7]

Solution Preparation
The stability of the 1,2-indandione working solution can be a concern as the molecules may

interact over time, reducing its effectiveness.[8] It is recommended to prepare fresh working

solutions and store them in dark bottles, away from light, to prolong their shelf life.[5][9] Some

formulations have a shelf life of up to 3 months when stored in the dark at room temperature.[8]
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Methanol and ethanol should be avoided in working solutions as they can lead to instability.[8]

[9]

Stock and Working Solution Formulations
Several formulations for 1,2-indandione working solutions have been developed. The choice

of formulation may depend on environmental conditions, such as humidity, and the type of

porous surface being examined.[3]

Formulatio

n

1,2-

Indandion

e

Ethyl

Acetate

Acetic

Acid
HFE-7100

Other

Compone

nts

Reference

Standard 2 g 70 mL - 930 mL - [5][10]

With Acetic

Acid
1 g 50 mL 50 mL 639 mL - [11]

Wiesner et

al.
2 g 70 mL - 930 mL - [8]

UK

Formulatio

n

0.125 g 45 mL 5 mL 500 mL

0.25 mL

ZnCl₂

stock

solution

[12]

FBI

Formulatio

n (Working

Solution

from Stock)

- - - -

400 mL

1,2-

Indandione

Stock

Solution,

Zinc

Chloride

Stock

Solution

[13]

Zinc Chloride Stock Solution (Optional Post-Treatment): A post-treatment with a zinc chloride

solution can enhance the fluorescence of the developed fingerprints.[3][11]
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Component Amount

Zinc Chloride 8 g

Ethanol 200 mL

Reference:[11]

Experimental Protocols
Preparation of 1,2-Indandione Working Solution
(Standard Formulation)

Weigh 2 grams of 1,2-indandione powder.

In a fume hood, dissolve the 1,2-indandione in 70 mL of ethyl acetate. Stir until fully

dissolved.

Slowly add 930 mL of HFE-7100 to the mixture while stirring.

Transfer the solution to a dark, clean, and dry glass bottle for storage.

Fingerprint Development and Visualization
Application: Apply the 1,2-indandione working solution to the porous surface by dipping,

spraying, or using a squirt bottle.[3][5]

Drying: Allow the treated item to air dry completely in a fume hood.

Development: The development of fingerprints can be accelerated using heat and humidity.

The optimal conditions can vary.[3]

Oven: Heat the item in an oven at 100°C for 10-20 minutes.[9][10] Some protocols

suggest a humidity of around 60%.[9]

Heat Press: A heat press can also be used, for example, at 165°C for 10 seconds.[2][14]
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Room Temperature: Development can occur at room temperature, but it may take several

days.[3]

Note: Do not use heat on thermal paper as it will cause the paper to darken.[5]

Visualization: Developed fingerprints will appear as a pale pink color.[3] They will fluoresce

strongly under a forensic light source.

Excitation Wavelength: Approximately 520-530 nm (green light).[3][9]

Viewing Filter: Use an orange or red barrier filter (570-590 nm) to view the fluorescence.[3]

[9]

Storage of Developed Prints: Developed prints are sensitive to light and should be stored in

the dark to prevent photodegradation and preserve fluorescence.[1][9]

Diagrams

Workflow for 1,2-Indandione Solution Preparation and Application

Solution Preparation Fingerprint Development

Weigh 1,2-Indandione Dissolve in Ethyl Acetate Add HFE-7100 Store in Dark Bottle Apply Solution Air Dry Heat/Humidity Treatment Visualize Fluorescence

Simplified Reaction of 1,2-Indandione with Amino Acids
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+
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+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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